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Introduction
N-acetyl-L-tyrosine (NALT) is a more stable and soluble acetylated derivative of the non-

essential amino acid L-tyrosine.[1][2] Its enhanced solubility in aqueous solutions makes it a

preferred source of tyrosine in various applications, including parenteral nutrition and as a

component in cell culture media for the production of therapeutic proteins and monoclonal

antibodies.[3][4][5] In in vitro assays, precise and consistent preparation of stock solutions is

critical for obtaining reproducible results. This document provides detailed protocols for the

preparation, storage, and handling of NALT stock solutions for use in a variety of in vitro

experimental settings.

Physicochemical Properties and Solubility
Proper stock solution preparation begins with an understanding of the physicochemical

properties of N-acetyl-L-tyrosine.

Table 1: Physicochemical Properties of N-acetyl-L-tyrosine
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Property Value References

Molecular Formula C₁₁H₁₃NO₄ [4]

Molecular Weight 223.23 g/mol [4]

Appearance
White to off-white crystalline

powder
[5]

Melting Point 149-152 °C [4]

Storage
Room temperature, sealed in a

dry place
[3][4]

Stability
Stable. Incompatible with

strong oxidizing agents.
[4]

The key advantage of NALT over L-tyrosine is its significantly higher solubility in aqueous

solutions, which is often a limiting factor for L-tyrosine in experimental setups.[5][6] The

solubility of NALT in commonly used laboratory solvents is summarized below.

Table 2: Solubility of N-acetyl-L-tyrosine

Solvent Solubility
Concentration
(mM)

Notes References

Water ~25 mg/mL ~112 mM Soluble [3][4][7]

DMSO 45 - 60 mg/mL
201.58 - 268.78

mM

Sonication may

be required. Use

fresh DMSO as

moisture can

reduce solubility.

[8][9]

Ethanol Soluble - - [3][4][7]
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Preparation of a 100 mM N-acetyl-L-tyrosine Stock
Solution in Water
This protocol describes the preparation of a 100 mM aqueous stock solution of NALT, suitable

for most cell culture applications.

Materials:

N-acetyl-L-tyrosine (MW: 223.23 g/mol )

Sterile, high-purity water (e.g., cell culture grade, Milli-Q)

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Vortex mixer

Water bath (optional)

Analytical balance

Procedure:

Weighing: Accurately weigh out 223.23 mg of N-acetyl-L-tyrosine powder and transfer it to a

sterile conical tube.

Dissolution: Add 8 mL of sterile, high-purity water to the tube.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the powder does not

fully dissolve, gentle warming in a water bath (37°C) for 5-10 minutes can aid dissolution.

Vortex again after warming.

Volume Adjustment: Once the NALT is completely dissolved, add sterile water to bring the

final volume to 10 mL.
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Sterilization: Draw the solution into a sterile syringe and pass it through a sterile 0.22 µm

syringe filter into a new sterile tube. This step is crucial for removing any potential microbial

contamination, especially for solutions intended for cell culture.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 100 µL or 1 mL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for long-

term use. For short-term use (up to 1 month), the solution can be stored at 4°C. Avoid

repeated freeze-thaw cycles.

Preparation of a 200 mM N-acetyl-L-tyrosine Stock
Solution in DMSO
For applications requiring higher concentrations, DMSO is a suitable solvent.

Materials:

N-acetyl-L-tyrosine (MW: 223.23 g/mol )

Anhydrous, sterile-filtered DMSO

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Sonicator (optional)

Analytical balance

Procedure:

Weighing: Weigh out 446.46 mg of N-acetyl-L-tyrosine powder and place it in a sterile

conical tube.

Dissolution: Add 8 mL of anhydrous, sterile-filtered DMSO to the tube.

Mixing: Cap the tube securely and vortex for 2-3 minutes. Sonication for 5-10 minutes can be

beneficial to ensure complete dissolution.[8]
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Volume Adjustment: After complete dissolution, add DMSO to reach a final volume of 10 mL.

Aliquoting and Storage: Aliquot the stock solution into sterile, amber microcentrifuge tubes to

protect it from light. Store at -20°C. DMSO-based solutions should be warmed to room

temperature before use to ensure complete dissolution of any precipitates.

Visualization of Experimental Workflow and
Signaling Pathways
Experimental Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing a sterile N-acetyl-L-tyrosine

stock solution.
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Caption: Workflow for N-acetyl-L-tyrosine stock solution preparation.
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N-acetyl-L-tyrosine and its Role in Cellular Signaling
N-acetyl-L-tyrosine serves as a precursor to L-tyrosine, which is essential for the synthesis of

catecholamine neurotransmitters and can influence cellular stress responses.[2][8][9] One

proposed mechanism of action involves the induction of a mild mitochondrial stress response,

leading to the activation of protective signaling pathways.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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